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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302 Get Quote

Essential Safety and Handling Guide for
Cyclopentadecanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Cyclopentadecanone (CAS No. 502-72-7). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Cyclopentadecanone is a white to off-white crystalline solid with a musky odor, widely used as

a fragrance ingredient in perfumes and cosmetics.[1] While it is generally considered to have

low acute toxicity, some safety data sheets (SDS) classify it as a skin and eye irritant.[1]

Therefore, adherence to proper personal protective equipment (PPE) and handling procedures

is crucial.

Summary of Safety and Physical Data
The following table summarizes key quantitative data for Cyclopentadecanone, compiled from

various safety data sheets.
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Parameter Value Reference

CAS Number 502-72-7 [1][2][3]

Molecular Formula C₁₅H₂₈O [1][4]

Molecular Weight 224.39 g/mol [1]

Appearance
White to off-white crystalline

solid or flakes
[1]

Melting Point 62 - 67 °C (143.6 - 152.6 °F) [2]

Boiling Point 120 °C (248 °F) [1][2]

Flash Point 145 °C (293 °F) (closed cup) [1]

Solubility
Insoluble in water; soluble in

alcohol and oils
[1][4]

GHS Classification

Not classified as hazardous by

some sources[3][5]; Classified

as a skin and eye irritant by

others.[1]

Operational Plan: Handling Cyclopentadecanone
This section outlines the step-by-step procedures for the safe handling of

Cyclopentadecanone in a laboratory setting.

1. Engineering Controls and Preparation:

Ventilation: Always handle Cyclopentadecanone in a well-ventilated area.[1][4] The use of a

local exhaust ventilation system, such as a chemical fume hood, is recommended to

minimize inhalation of dust or vapors, especially during prolonged use or when heating.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.

2. Required Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or safety glasses with side-shields.[6][7][8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves) to prevent

skin contact.[4][6]

Body Protection: A standard laboratory coat is required to protect against accidental spills.[1]

[8]

Respiratory Protection: Under normal use with adequate ventilation, a respirator is not

typically required.[2][3] However, if dust is generated or ventilation is poor, a NIOSH-

approved respirator should be used.[6]

3. Step-by-Step Handling Protocol:

Don PPE: Before handling, put on all required personal protective equipment as listed

above.

Weighing and Transfer:

Conduct weighing and transfer operations in a fume hood or on a bench with local exhaust

ventilation to control dust.

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.

If transferring to a container for dissolution, add the solid to the solvent slowly.

During Use:

Keep the container tightly closed when not in use.[4][6]

Avoid contact with eyes, skin, and clothing.[6]

Do not eat, drink, or smoke in the work area.[3]

Wash hands thoroughly after handling.[6]

4. Spill and Emergency Procedures:
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Minor Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the spilled solid material.[2] Avoid generating dust.

Collect the material in a suitable, labeled container for disposal.[1]

Clean the spill area with soap and water.

Skin Contact: Wash the affected area immediately with plenty of soap and water.[1][2] If

irritation persists, seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[6] Seek medical attention if irritation persists.[1][2]

Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide oxygen.

Seek medical attention if symptoms occur.[1]

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting. Seek immediate medical

attention.[1]

5. Disposal Plan:

Dispose of waste Cyclopentadecanone and any contaminated materials in accordance with

all applicable local, regional, and national regulations.[5]

Do not dispose of the chemical into drains or the environment.[1][3]

Place waste material in a clearly labeled, sealed container for collection by a licensed waste

disposal company.[5] Empty containers should also be disposed of through an approved

waste handling site.[3]

Workflow for Safe Handling of Cyclopentadecanone
The following diagram illustrates the logical workflow for safely handling

Cyclopentadecanone, from preparation to disposal.
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Caption: Workflow for the safe handling of Cyclopentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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